Cas no 1301147-34-1 (3-Bromo-6-(methoxymethoxy)-o-xylene)

• Product Name: 3-Bromo-6-(methoxymethoxy)-o-xylene
• CAS No: 1301147-34-1
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• MDL: MFCD27935368
• CID: 2083796
• PubChem ID: 86222812
• Update Time: 2025-10-22

3-Bromo-6-(methoxymethoxy)-o-xylene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(methoxymethoxy)-o-xylene
• 1301147-34-1
• MFCD27935368
• BCC14734
• DB-252393
• 1-bromo-4-(methoxymethoxy)-2,3-dimethylbenzene
• AKOS027256762
• CS-0194737
• Benzene, 1-bromo-4-(methoxymethoxy)-2,3-dimethyl-
• SY026761
• AC3684

• MDL： MFCD27935368
• Inchi： 1S/C10H13BrO2/c1-7-8(2)10(13-6-12-3)5-4-9(7)11/h4-5H,6H2,1-3H3
• InChI Key： BUFKFGPNINVTRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1C)OCOC

Computed Properties

• Exact Mass: 244.01000
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.04860

Additional information on 3-Bromo-6-(methoxymethoxy)-o-xylene

3-Bromo-6-(methoxymethoxy)-o-xylene: A Comprehensive Overview

The compound 3-Bromo-6-(methoxymethoxy)-o-xylene (CAS No. 1301147-34-1) is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of aromatic compounds, specifically o-xylene derivatives, which are known for their stability and versatility in chemical reactions. The presence of a bromine atom at position 3 and a methoxymethoxy group at position 6 introduces distinct electronic and steric properties, making this compound a valuable substrate for further functionalization.

Recent advancements in synthetic chemistry have enabled the precise control of such molecules, allowing researchers to explore their potential in drug discovery, material science, and catalysis. The methoxymethoxy group (also known as a methoxyethyl ether group) is particularly interesting due to its ability to act as a protecting group in organic synthesis. This functionality has been widely utilized in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals.

The synthesis of 3-Bromo-6-(methoxymethoxy)-o-xylene typically involves multi-step processes, including Friedel-Crafts alkylation, nucleophilic substitution, and protection/deprotection strategies. Researchers have optimized these methods to achieve high yields and selectivity, ensuring the scalability of the synthesis for industrial applications. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, highlighting its feasibility for large-scale production.

In terms of applications, 3-Bromo-6-(methoxymethoxy)-o-xylene has shown promise in the development of advanced materials. Its aromatic ring system provides a rigid framework that can be further modified to create polymers with tailored properties. For example, recent research has explored its use as a precursor for high-performance adhesives and coatings. The bromine atom serves as an excellent leaving group, enabling subsequent substitution reactions that introduce functional groups critical for these applications.

The methoxymethoxy group also plays a crucial role in modulating the electronic properties of the molecule. This functionality can act as an electron-donating group, influencing the reactivity of the aromatic ring towards electrophilic substitution reactions. Such insights have been instrumental in designing novel catalysts for industrial processes, where precise control over electronic effects is essential.

From an environmental perspective, understanding the fate and behavior of 3-Bromo-6-(methoxymethoxy)-o-xylene in natural systems is critical. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes rapid transformation under microbial action, suggesting that it poses minimal long-term risks to ecosystems when properly managed.

In conclusion, 3-Bromo-6-(methoxymethoxy)-o-xylene (CAS No. 1301147-34-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve and new applications emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.